Cas no 1865123-36-9 (Hydroxylamine, O-(2,6-dimethoxyphenyl)-)

• Product Name: Hydroxylamine, O-(2,6-dimethoxyphenyl)-
• CAS No: 1865123-36-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5152915
• PubChem ID: 70280703
• Update Time: 2025-06-08

Hydroxylamine, O-(2,6-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-(2,6-dimethoxyphenyl)-

• Inchi： 1S/C8H11NO3/c1-10-6-4-3-5-7(11-2)8(6)12-9/h3-5H,9H2,1-2H3
• InChI Key： RNGLPWPPDWKYBJ-UHFFFAOYSA-N
• SMILES： NOC1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.7Ų

Additional information on Hydroxylamine, O-(2,6-dimethoxyphenyl)-

Hydroxylamine, O-(2,6-dimethoxyphenyl) and Its Significance in Modern Chemical Research

Hydroxylamine, O-(2,6-dimethoxyphenyl) is a specialized chemical compound characterized by the molecular formula C₈H₁₁NO₂. This compound belongs to the class of phenolic derivatives and has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural and functional properties. The presence of both hydroxylamine and dimethoxyphenyl groups in its molecular structure endows it with distinct reactivity and potential applications in various biochemical pathways.

The compound is synthesized through a series of well-defined chemical reactions that involve the condensation of hydroxylamine with 2,6-dimethoxybenzaldehyde. This synthetic route highlights the compound's versatility as a building block in organic chemistry. The O-(2,6-dimethoxyphenyl) moiety plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for use in catalytic processes and as an intermediate in the synthesis of more complex molecules.

In recent years, Hydroxylamine, O-(2,6-dimethoxyphenyl) has been extensively studied for its potential applications in medicinal chemistry. Researchers have been particularly interested in its ability to act as a precursor for the development of novel therapeutic agents. The compound's reactivity allows it to participate in various chemical transformations, including nucleophilic additions and oxidation-reduction reactions, which are fundamental to many biological processes.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in creating derivatives that exhibit significant antimicrobial and anti-inflammatory properties. These findings have opened up new avenues for drug discovery, particularly in addressing resistant bacterial infections and chronic inflammatory conditions. The dimethoxyphenyl group is particularly noteworthy for its ability to enhance the bioavailability and stability of drug molecules, making it an invaluable component in pharmaceutical design.

Advances in computational chemistry have further enhanced our understanding of Hydroxylamine, O-(2,6-dimethoxyphenyl)'s behavior. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a framework for rational drug design. These simulations have been instrumental in predicting the compound's pharmacokinetic profile and identifying potential side effects before experimental validation becomes necessary.

The compound's significance extends beyond pharmaceutical applications. It has also been explored as a ligand in coordination chemistry, where it forms stable complexes with transition metals. These metal complexes exhibit unique catalytic activities and have been investigated for their potential use in industrial processes such as hydrogenation and oxidation reactions. The hydroxylamine group's ability to coordinate with metals makes it an effective chelating agent, enhancing the efficiency of these catalytic systems.

In environmental science, Hydroxylamine, O-(2,6-dimethoxyphenyl) has been studied for its role in biodegradation processes. Researchers have observed that certain microbial species can metabolize this compound into less toxic byproducts under specific environmental conditions. This finding holds promise for developing eco-friendly methods to treat industrial effluents containing aromatic hydrocarbons.

The compound's versatility is further underscored by its use as a reference standard in analytical chemistry. Its well-characterized properties make it an ideal candidate for calibrating spectroscopic instruments such as NMR and mass spectrometers. Accurate analytical data are crucial for ensuring the quality and consistency of chemical research, making this compound an indispensable tool in modern laboratories.

Looking ahead, the future research directions involving Hydroxylamine, O-(2,6-dimethoxyphenyl) are promising and multifaceted. Efforts are underway to develop more efficient synthetic routes that minimize waste and improve yield. Additionally, researchers are exploring novel derivatives that could enhance the therapeutic efficacy of existing drugs while reducing side effects.

The integration of artificial intelligence (AI) into chemical research has also opened up new possibilities for studying this compound. AI-driven platforms can predict molecular properties and optimize synthetic pathways with unprecedented accuracy. This synergy between traditional organic chemistry and cutting-edge computational methods is likely to accelerate the discovery and development of new applications for Hydroxylamine, O-(2,6-dimethoxyphenyl).

In conclusion,Hydroxylamine, O-(2,6-dimethoxyphenyl) represents a fascinating subject of study with far-reaching implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research、catalysis、environmental science，and analytical chemistry。As our understanding of this compound continues to grow，so too will its applications，contributing to advancements that benefit society on both local and global scales。